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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Methyl 9-hydroxynonanoate, a
versatile long-chain fatty acid ester. The document details its chemical and physical properties,
established synthesis protocols, and explores its current and potential applications. A
significant focus is placed on the current understanding of its biological role, which, while not
extensively studied directly, can be contextualized by examining related compounds. This guide
aims to be a foundational resource for professionals interested in the chemistry and potential
biological significance of Methyl 9-hydroxynonanoate.

Chemical and Physical Properties

Methyl 9-hydroxynonanoate, also known as 9-Hydroxypelargonic Acid Methyl Ester, is a C10
fatty acid methyl ester.[1][2] Its structure features a hydroxyl group at the terminal (w-9)
position, making it a valuable bifunctional molecule for chemical synthesis. A summary of its
key physical and chemical properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b013662?utm_src=pdf-interest
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.researchgate.net/publication/5579641_Production_of_9-Hydroxynonanoic_Acid_from_Methyl_Oleate_and_Conversion_into_Lactone_Monomers_for_the_Synthesis_of_Biodegradable_Polylactones
https://www.tcichemicals.com/BE/en/p/H0835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C10H2003 [31[4]
Molecular Weight 188.27 g/mol [4]

CAS Number 34957-73-8 [4]
Appearance Colorless to light yellow liquid [4]

Boiling Point 272 °C [4]

Density 0.97 g/mL at 25 °C [4]

Purity (typical) >95% (GC) [11[4]

Storage Temperature 2-8°C, sealed in dry conditions  [5]

Synthesis of Methyl 9-hydroxynonanoate

Methyl 9-hydroxynonanoate is primarily synthesized from renewable resources, most notably
from oleic acid or its methyl ester, which are abundant in vegetable oils like rapeseed oil.[6][7]
The most common synthesis route involves a two-step process: ozonolysis followed by a
reductive work-up.

Synthesis Workflow

The general workflow for the synthesis of Methyl 9-hydroxynonanoate from Methyl oleate is
depicted in the following diagram.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-24779.html
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://www.researchgate.net/publication/5579641_Production_of_9-Hydroxynonanoic_Acid_from_Methyl_Oleate_and_Conversion_into_Lactone_Monomers_for_the_Synthesis_of_Biodegradable_Polylactones
https://alkemix.eu/product-details/methyl-9-hydroxynonanoate/
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d6edd77?context=bbe
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41491d
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Methyl 9-hydroxynonanoate
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Caption: Synthesis of Methyl 9-hydroxynonanoate from Methyl oleate.

Experimental Protocol: Ozonolysis of Methyl Oleate

This protocol is based on methodologies described in the literature for the production of 9-
hydroxynonanoic acid from methyl oleate.[1]

 Dissolution: Dissolve Methyl Oleate in a suitable solvent, such as methanol or
dichloromethane, in a reaction vessel equipped with a gas dispersion tube and a low-
temperature cooling bath.

e Ozonolysis: Cool the solution to a low temperature (e.g., -78 °C). Bubble ozone gas through
the solution. The reaction progress can be monitored by the disappearance of the double
bond (e.g., by TLC or the appearance of a blue color indicating excess ozone).

* Quenching: Once the reaction is complete, purge the solution with an inert gas (e.g.,
nitrogen or argon) to remove excess 0zone.
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o Reductive Work-up: Add a reducing agent to the reaction mixture. Common reducing agents
for this step include sodium borohydride or catalytic hydrogenation (e.g., Hz with a Raney
nickel catalyst).

« |solation: After the reduction is complete, neutralize the reaction mixture if necessary and
perform a liquid-liquid extraction to isolate the product.

« Purification: The crude product can be purified by column chromatography or distillation to
yield pure Methyl 9-hydroxynonanoate.

Biological Role and Activity

Currently, there is a notable lack of direct research into the specific biological roles and
activities of Methyl 9-hydroxynonanoate. The majority of scientific literature focuses on its
utility as a chemical intermediate.[1][7][8][9] HoweVer, insights into its potential biological
functions can be inferred from studies on closely related molecules.

9-Hydroxynonanoic Acid

The parent carboxylic acid, 9-hydroxynonanoic acid, is a naturally occurring compound found in
plants such as Chaenomeles sinensis and has been identified as a potential biomarker for the
consumption of potatoes.[10][11] As a medium-chain hydroxy fatty acid, it belongs to a class of
lipids with diverse biological functions.[10] It is plausible that Methyl 9-hydroxynonanoate
could be hydrolyzed in vivo to 9-hydroxynonanoic acid, thus exhibiting similar biological effects.

9-Oxononanoic Acid: A Structurally Related Bioactive
Lipid

A structurally similar compound, 9-oxononanoic acid (9-ONA), which is a product of linoleic acid
peroxidation, has demonstrated significant biological activity.[6][12] 9-ONA has been shown to

be an inducer of the arachidonate cascade, a critical signaling pathway in inflammation and
hemostasis.[6]

Key activities of 9-Oxononanoic Acid:

o Stimulation of Phospholipase Az (PLAz2): 9-ONA activates PLAz, a key enzyme that releases
arachidonic acid from membrane phospholipids.[6][13]
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 Induction of Thromboxane Az (TxAz) Production: The release of arachidonic acid leads to the
production of eicosanoids, including TxAz, a potent promoter of platelet aggregation.[6]

o Platelet Aggregation: By stimulating TxAz production, 9-ONA can induce platelet aggregation
in human blood.[6]

» Modulation of Hepatic Lipogenesis: In rats, oral administration of 9-ONA was found to
decrease the de novo synthesis of fatty acids in the liver. This effect is attributed to the
inhibition of acetyl-CoA carboxylase by the accumulation of long-chain acyl-CoA.[14]

The signaling pathway initiated by 9-oxononanoic acid is illustrated below.
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Caption: The signaling cascade initiated by 9-Oxononanoic Acid (9-ONA).

Other Related Fatty Acid Esters

Research into other hydroxy fatty acid methyl esters suggests that this class of compounds
may possess various biological activities. For example, enantiomers of methyl 9-
hydroxystearate have demonstrated antiproliferative activity against the HT29 colon cancer cell
line.[15] While these findings are not directly transferable to Methyl 9-hydroxynonanoate,
they support the rationale for further investigation into its potential pharmacological effects.

Applications and Future Directions

The primary and well-established application of Methyl 9-hydroxynonanoate is as a monomer
in the synthesis of polymers.[7] Its bifunctional nature, with a hydroxyl group at one end and a
methyl ester at the other, makes it an ideal building block for producing biodegradable
polyesters and polylactones.[1][8] These bio-based polymers have potential applications in
biodegradable plastics, coatings, and other materials.

Given the biological activities of related compounds, future research into the direct biological
effects of Methyl 9-hydroxynonanoate is warranted. Potential areas of investigation could
include its effects on inflammatory pathways, lipid metabolism, and cell proliferation. Such
studies would clarify whether this molecule has potential applications in the pharmaceutical or
nutraceutical industries.

Conclusion

Methyl 9-hydroxynonanoate is a readily synthesized, bio-based chemical with a primary,
established role in polymer chemistry. While direct evidence of its biological activity is currently
scarce, the known functions of structurally related compounds, such as 9-oxononanoic acid
and other hydroxy fatty acid esters, suggest that it may possess uninvestigated
pharmacological properties. This guide serves as a foundational resource, summarizing the
current knowledge and highlighting the need for further research to fully elucidate the biological
landscape of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 9-hydroxynonanoate: A Technical Guide to its
Synthesis, Properties, and Biological Landscape]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013662#biological-role-and-activity-of-
methyl-9-hydroxynonanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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